![molecular formula C6H10N2OS B1335710 3-Ethyl-1-methyl-2-thioxoimidazolidin-4-one CAS No. 64895-98-3](/img/structure/B1335710.png)
3-Ethyl-1-methyl-2-thioxoimidazolidin-4-one
Overview
Description
3-Ethyl-1-methyl-2-thioxoimidazolidin-4-one (EMTIO) is a chemical compound belonging to the imidazolidinone class of compounds. It is a cyclic compound with a five-membered ring containing two nitrogen atoms, one sulfur atom, and two carbon atoms. EMTIO has been studied extensively in recent years due to its potential applications in various scientific and industrial fields.
Scientific Research Applications
Synthesis and Electrochemical Investigation
- Researchers have synthesized complexes of 5-[2-(methylthio)ethyl]-3-phenyl-2-thioxoimidazolidin-4-one with transition metals like Co, Ni, and Cu. These complexes were studied for their electrochemical behavior, providing insights into their potential applications in electrochemistry and material science (Beloglazkina et al., 2007).
Computational Study for Hyperthyroidism Treatment
- A computational study revealed that imidazoline derivatives, like 3-methyl-2-thioxoimidazolidin-4-one, could treat hyperthyroidism due to their ability to form complexes with iodine. This study highlights the potential therapeutic applications of these compounds (Hadadi & Karimi, 2015).
Anti-HIV Evaluation
- Some synthesized 1,3-Bis{(2-thiophene-2-yl)ethyl}-5-(arylidine)-2-thioxoimidazolidin-4-ones were tested for anti-HIV-1 and -2 effects. Although they didn't show specific anti-HIV activity, this research contributes to the exploration of new compounds for antiviral therapy (Mahajan et al., 2012).
Cytotoxic Activities in Cancer Research
- Novel 3-substituted (E)-5-(arylidene)-1-methyl-2-thioxoimidazolidin-4-ones were synthesized and evaluated for their cytotoxic activities against breast (MCF-7), liver (HepG2), and lung (A549) cancer cells. This signifies its potential application in developing new anticancer drugs (Khodair et al., 2021).
Antimicrobial Activities
- Thioxoimidazolidin-4-one derivatives have been investigated for their antimicrobial activities. This research expands the understanding of these compounds in developing newantimicrobial agents. The study of new imidazothiazole and glycocyamidine derivatives, including 5,5-diphenyl-2-thioxoimidazolidin-4-one, has provided insights into their potential as antimicrobial substances (Magd El-Din et al., 2007).
Synthesis and Characterization for Biological Applications
- The synthesis and characterization of 3-phenyl-2-thioxoimidazolidin-4-one derivatives have been carried out, showing potential for biological applications. Molecular docking studies predicted their interactions with the Estrogen Receptor (3ERT), indicating possible uses in breast cancer research (Vanitha et al., 2021).
Green Synthesis and Spectroscopic Assignments
- Eco-friendly synthesis of thioxoimidazolidine derivative ligands using microwave irradiation technique has been described. This research contributes to the development of environmentally friendly synthetic methods in chemistry (Alosaimi et al., 2021).
Structural Study and Synthesis
- Substituted thioxothiazolidinones and thioxoimidazolidinones have been synthesized, with their physico-chemical properties described. This research aids in understanding the structural aspects of these compounds, which is crucial for their application in various fields (Andrade et al., 2002).
Antioxidant Activity in Biological Systems
- A study on the antioxidant activity of 2-Thioxo Imidazolidin-4-Ones in male rats exposed to oxidative stress revealed significant findings. This research suggests the potential use of these compounds in combating oxidative stress in biological systems (Ja et al., 2022).
properties
IUPAC Name |
3-ethyl-1-methyl-2-sulfanylideneimidazolidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2OS/c1-3-8-5(9)4-7(2)6(8)10/h3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVLPHASWYNLQSK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)CN(C1=S)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80407417 | |
Record name | SBB023540 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80407417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
64895-98-3 | |
Record name | SBB023540 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80407417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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